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Compound of Interest

2-(Trifluoromethyl)pyrimidin-4-
Compound Name:
amine

cat. No.: B1295553

InChiKey: NKOTXYPTXKUCDL-UHFFFAOYSA-N

This document provides a concise technical overview of 2-(Trifluoromethyl)pyrimidin-4-
amine, a fluorinated pyrimidine derivative of interest in medicinal chemistry and drug discovery.
Due to the broad potential applications of this compound, this guide focuses on its fundamental
chemical identifiers. Further in-depth analysis, including experimental protocols and pathway
visualizations, requires a more specific context of its application (e.g., as a kinase inhibitor, a
synthetic intermediate, etc.).

Chemical Identity and Properties

A summary of the key identifiers and properties for 2-(Trifluoromethyl)pyrimidin-4-amine is
presented below. This data is essential for accurate identification and sourcing of the
compound for research and development purposes.
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Identifier Value

IUPAC Name 4-(trifluoromethyl)pyrimidin-2-amine[1]

InChl Key NKOTXYPTXKUCDL-UHFFFAOYSA-N[1][2][3]
Molecular Formula C5H4F3N3[1][2]

CAS Number 16075-42-6[1][2]

Molecular Weight 163.10 g/mol [2]

SMILES String Nclncecc(nl)C(F)(F)F[2]

Physical Form Powder[2]

Melting Point 174-178 °C[2]

Advanced Technical Data and Visualizations

To provide a comprehensive technical guide or whitepaper as requested, including detailed
experimental protocols and signaling pathway diagrams, further information on the specific
research context is necessary. For example, if the interest is in its role as a kinase inhibitor, the
following could be provided:

o Experimental Protocols: Detailed methodologies for kinase inhibition assays, cell-based
proliferation assays, and pharmacokinetic studies.

» Signaling Pathway Diagrams: Visual representations of the specific signaling pathways
modulated by the compound.

e Quantitative Data: Tables summarizing IC50 values against a panel of kinases, cell viability
data, and pharmacokinetic parameters.

Example Logical Workflow for a Specific Application (e.g., Kinase Inhibitor Profiling):
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 2-Amino-4-(trifluoromethyl)pyrimidine | C5H4F3N3 | CID 595915 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 2. 2-FE-4-(=FFE)EEIE 97% | Sigma-Aldrich [sigmaaldrich.com]
e 3. PubChemlLite - 2-amino-4-(trifluoromethyl)pyrimidine (C5H4F3N3)

[pubchemlite.lcsb.uni.lu]

 To cite this document: BenchChem. [Technical Dossier: 2-(Trifluoromethyl)pyrimidin-4-
amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295553#inchi-key-for-2-trifluoromethyl-pyrimidin-4-
amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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